Cas no 64635-26-3 (2-methoxy-2-(thiophen-2-yl)ethan-1-amine)

• Product Name: 2-methoxy-2-(thiophen-2-yl)ethan-1-amine
• CAS No: 64635-26-3
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• MDL: MFCD08059757
• CID: 876275
• PubChem ID: 21390429
• Update Time: 2025-04-23

2-methoxy-2-(thiophen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-2-(thiophen-2-yl)ethanamine
• 2-methoxy-2-(2-thienyl)ethanamine(SALTDATA: FREE)
• 2-methoxy-2-thiophen-2-ylethanamine
• CHEMBRDG-BB 4004018
• 2-Thiopheneethanamine,b-methoxy
• 2-methoxy-2-(thiophen-2-yl)ethan-1-amine
• EN300-1231805
• 2-Methoxy-2-(2-thienyl)ethanamine, AldrichCPR
• BP-10886
• F2148-0392
• CS-0302155
• AKOS010888901
• DB-182325
• 64635-26-3
• DTXSID00612824
• SCHEMBL11726275
• 2-methoxy-2-(2-thienyl)ethanamine

• MDL： MFCD08059757
• Inchi： 1S/C7H11NOS/c1-9-6(5-8)7-3-2-4-10-7/h2-4,6H,5,8H2,1H3
• InChI Key： FLXIOVQXMOFJRX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CN)OC

Computed Properties

• Exact Mass: 157.05600
• Monoisotopic Mass: 157.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 241.8±25.0 °C at 760 mmHg
• Flash Point: 100.1±23.2 °C
• PSA: 63.49000
• LogP: 2.09460
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-methoxy-2-(thiophen-2-yl)ethan-1-amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H319
• Warning Statement： P301+P310-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-methoxy-2-(thiophen-2-yl)ethan-1-amine

2-Methoxy-2-(thiophen-2-yl)ethanamine (CAS No. 64635-26-3): A Versatile Building Block in Organic Synthesis

2-Methoxy-2-(thiophen-2-yl)ethanamine (CAS No. 64635-26-3) is a specialized amine derivative that has gained significant attention in pharmaceutical research and organic synthesis. This compound, featuring a unique combination of methoxy group and thiophene ring, serves as a valuable chemical intermediate for various applications. Its molecular structure makes it particularly interesting for researchers working on drug discovery and material science projects.

The growing interest in heterocyclic compounds like 2-Methoxy-2-(thiophen-2-yl)ethanamine stems from their diverse biological activities and potential applications in medicinal chemistry. Recent studies have explored its use as a precursor for CNS-active compounds, with particular focus on its potential role in developing new neurological therapeutics. The thiophene moiety in its structure is known to contribute to enhanced bioavailability and metabolic stability, making it attractive for pharmaceutical applications.

From a synthetic chemistry perspective, 2-Methoxy-2-(thiophen-2-yl)ethanamine offers multiple reactive sites for further functionalization. The primary amine group can participate in various coupling reactions, while the methoxy substituent provides opportunities for demethylation or nucleophilic substitution. These characteristics make it a versatile building block for constructing more complex molecular architectures.

The compound's physicochemical properties have been extensively studied to understand its behavior in different environments. With a molecular weight of 167.25 g/mol, 2-Methoxy-2-(thiophen-2-yl)ethanamine typically appears as a light yellow to amber liquid at room temperature. Its solubility profile shows good dissolution in common organic solvents such as ethanol, methanol, and dichloromethane, while being sparingly soluble in water.

In the context of green chemistry initiatives, researchers have been investigating more sustainable synthetic routes to produce 2-Methoxy-2-(thiophen-2-yl)ethanamine. Recent advancements include catalytic methods that reduce waste generation and improve atom economy. These developments align with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis of key intermediates.

The analytical characterization of 2-Methoxy-2-(thiophen-2-yl)ethanamine typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's purity is crucial for its applications, especially in pharmaceutical contexts where impurity profiles must be carefully controlled. Standard quality control protocols ensure batch-to-batch consistency for research and development purposes.

Market trends indicate increasing demand for specialized amine derivatives like 2-Methoxy-2-(thiophen-2-yl)ethanamine, particularly from contract research organizations and academic laboratories. The compound's unique structural features make it valuable for exploring structure-activity relationships in drug discovery programs. Suppliers have responded by offering custom synthesis services and various packaging options to meet diverse research needs.

Storage and handling of 2-Methoxy-2-(thiophen-2-yl)ethanamine require standard laboratory precautions. The compound should be kept in tightly sealed containers under inert atmosphere to prevent degradation. While not classified as highly hazardous, proper laboratory safety protocols should always be followed when working with this chemical, including the use of appropriate personal protective equipment.

Future research directions for 2-Methoxy-2-(thiophen-2-yl)ethanamine include exploring its potential in asymmetric synthesis and as a chiral auxiliary. The compound's structural features suggest possible applications in catalysis and ligand design. Additionally, its incorporation into polymeric materials could lead to novel functional materials with interesting electronic properties.

For researchers seeking alternatives or related compounds, structural analogs of 2-Methoxy-2-(thiophen-2-yl)ethanamine with modified aryl groups or different ether substituents may offer complementary properties. The scientific literature contains numerous examples of similar amino ether derivatives that have been explored for various applications, providing a rich resource for structure-based design.

The synthesis of 2-Methoxy-2-(thiophen-2-yl)ethanamine typically involves reductive amination of the corresponding ketone precursor. Recent patent literature describes improved methods for its production, focusing on higher yields and better stereoselectivity. These process improvements have made the compound more accessible to the research community while maintaining high purity standards.

In regulatory contexts, 2-Methoxy-2-(thiophen-2-yl)ethanamine is not currently subject to significant restrictions, making it readily available for legitimate research purposes. However, researchers should always verify the latest chemical regulations in their specific jurisdictions before ordering or working with this compound, as regulatory frameworks may evolve over time.

The growing body of scientific literature referencing 2-Methoxy-2-(thiophen-2-yl)ethanamine demonstrates its utility across multiple disciplines. From medicinal chemistry to materials science, this compound continues to find new applications as researchers uncover its potential. Its balanced combination of lipophilicity and hydrogen bonding capacity makes it particularly valuable in drug design efforts.

For laboratories considering working with 2-Methoxy-2-(thiophen-2-yl)ethanamine, proper waste disposal procedures should be established in accordance with local regulations. While the compound doesn't present extreme environmental hazards, responsible handling practices contribute to sustainable research operations and compliance with laboratory safety standards.

As research into heterocyclic compounds continues to expand, 2-Methoxy-2-(thiophen-2-yl)ethanamine remains an important tool for synthetic chemists. Its unique structural features and versatile reactivity profile ensure its continued relevance in both academic and industrial research settings. Future discoveries may reveal even broader applications for this interesting molecular building block.